3-(6-Methoxyquinoxalin-2-yl)phenol

• IUPAC Name: 3-(6-methoxyquinoxalin-2-yl)phenol
• InChI: InChI=1S/C15H12N2O2/c1-19-12-5-6-13-14(8-12)16-9-15(17-13)10-3-2-4-11(18)7-10/h2-9,18H,1H3
• InChI Key: SVMVLTPKQJGHKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NC=C(N=C2C=C1)C3=CC(=CC=C3)O
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol

Description

3-(6-Methoxyquinoxalin-2-yl)phenol is a heterocyclic compound featuring a quinoxaline core substituted with a methoxy group at position 6 and a phenol moiety at position 2. Quinoxaline derivatives are renowned for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural and functional differences between 3-(6-Methoxyquinoxalin-2-yl)phenol and related compounds:

Compound Name	Core Structure	Substituents	Molecular Formula	Key Properties/Bioactivity	Reference
3-(6-Methoxyquinoxalin-2-yl)phenol	Quinoxaline	6-OCH₃, 3-phenol	C₁₅H₁₂N₂O₂	Inferred: Potential antioxidant	–
(2E)-3-(6-Chloro-2-methoxyquinolin-3-yl)-1-(2,4-dimethylquinolin-3-yl)prop-2-en-1-one	Quinoline	6-Cl, 2-OCH₃, chalcone	C₂₃H₁₇ClN₂O₂	Antibacterial, Anticancer
2-[[3-(3-Chlorophenyl)-2-quinoxalinyl]methyl]-4-methylphenol	Quinoxaline	3-ClPh, 4-methylphenol	C₂₂H₁₇ClN₂O	Undisclosed; structural similarity
(6-Bromo-2-methoxyquinolin-3-yl)(3-chloro-4-fluorophenyl)methanol	Quinoline	6-Br, 2-OCH₃, 3-Cl-4-FPh	C₁₇H₁₂BrClFNO₂	High lipophilicity (logP = 5.506)
1-(3-Methyl-quinoxalin-2-yl)-3-(3,4,5-trimethoxy-phenyl)-propenone	Quinoxaline	3-CH₃, propenone with trimethoxyphenyl	C₂₁H₂₀N₂O₄	Antioxidant, Anti-inflammatory

Key Observations:

• Core Heterocycle: Quinoxaline derivatives (e.g., the target compound and 2-[[3-(3-Chlorophenyl)-2-quinoxalinyl]methyl]-4-methylphenol) exhibit two nitrogen atoms in the aromatic ring, enhancing π-π stacking and hydrogen-bonding capabilities compared to quinoline-based analogues .
• Phenol groups improve solubility in polar solvents (e.g., ethanol) and enable hydrogen-bond donor interactions, critical for protein binding . Halogenated substituents (e.g., Cl, Br) in analogues like (2E)-3-(6-Chloro-2-methoxyquinolin-3-yl)... enhance electrophilicity, correlating with antibacterial activity .

Physicochemical Properties

• Solubility: Phenol-containing derivatives (e.g., the target compound) are moderately soluble in ethanol, as inferred from crystallization methods in .
• Lipophilicity: The 6-methoxy group increases logP compared to non-methoxy analogues, aligning with the high logP (5.506) of (6-Bromo-2-methoxyquinolin-3-yl)... .
• Hydrogen Bonding: The phenol group in the target compound likely forms robust O–H···N/O bonds, influencing crystal packing and stability, as described in hydrogen-bonding analyses .